Cas no 1255638-90-4 (4-(2-Methoxy-5-methylphenyl)-2-methylphenol)

• Product Name: 4-(2-Methoxy-5-methylphenyl)-2-methylphenol
• CAS No: 1255638-90-4
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD17677766
• CID: 2760769
• PubChem ID: 53218923
• Update Time: 2025-07-18

4-(2-Methoxy-5-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHOXY-5-METHYLPHENYL)-2-METHYLPHENOL
• DTXSID00683817
• 1255638-90-4
• MFCD17677766
• 2'-Methoxy-3,5'-dimethyl[1,1'-biphenyl]-4-ol
• 4-(2-Methoxy-5-methylphenyl)-2-methylphenol, 95%
• AKOS017558223
• 4-(2-Methoxy-5-methylphenyl)-2-methylphenol

• MDL： MFCD17677766
• Inchi： 1S/C15H16O2/c1-10-4-7-15(17-3)13(8-10)12-5-6-14(16)11(2)9-12/h4-9,16H,1-3H3
• InChI Key： RNTRSCWAJOCPPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Methoxy-5-methylphenyl)-2-methylphenol

4-(2-Methoxy-5-methylphenyl)-2-methylphenol: An Overview of CAS No. 1255638-90-4

4-(2-Methoxy-5-methylphenyl)-2-methylphenol (CAS No. 1255638-90-4) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as 4-(2-methoxy-5-methylphenyl)-2-methylphenol, is a phenolic derivative with a complex aromatic structure that includes a methoxy and methyl substituent on one ring and a methyl substituent on the other. The presence of these functional groups imparts specific chemical and biological characteristics that make it an interesting subject for research.

The chemical structure of 4-(2-Methoxy-5-methylphenyl)-2-methylphenol consists of two benzene rings connected by a single bond, with the methoxy and methyl groups positioned at specific locations. This arrangement contributes to its stability and reactivity, making it suitable for various applications in synthetic chemistry and drug development. Recent studies have explored the potential of this compound in areas such as anti-inflammatory agents, antioxidants, and potential therapeutic agents for various diseases.

In the realm of medicinal chemistry, 4-(2-Methoxy-5-methylphenyl)-2-methylphenol has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has highlighted its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable lead molecule for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-(2-Methoxy-5-methylphenyl)-2-methylphenol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Studies have shown that this compound exhibits strong antioxidant activity, as measured by various assays including DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging and ORAC (Oxygen Radical Absorbance Capacity) assays.

The structural features of 4-(2-Methoxy-5-methylphenyl)-2-methylphenol also make it an attractive candidate for drug design and development. The presence of the phenolic hydroxyl group allows for hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Additionally, the methoxy and methyl substituents can be modified to optimize pharmacological properties such as solubility, stability, and bioavailability.

In terms of synthetic methods, several approaches have been reported for the preparation of 4-(2-Methoxy-5-methylphenyl)-2-methylphenol. One common method involves the coupling of 4-bromobenzene-1,3-dimethanol with 1-bromo-3-methoxybenzene using transition metal catalysts such as palladium or nickel. This method provides high yields and good regioselectivity, making it suitable for large-scale synthesis. Another approach involves the use of Suzuki coupling reactions to form the desired biaryl structure from aryl boronic acids and aryl halides.

The safety profile of 4-(2-Methoxy-5-methylphenyl)-2-methylphenol is an important consideration in its development as a potential therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile in humans.

In conclusion, 4-(2-Methoxy-5-methylphenyl)-2-methylphenol (CAS No. 1255638-90-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of chemical biology and drug discovery.